Cas no 16968-18-6 (1,3-Propanediamine,N1-(3-aminopropyl)-N3-methyl-)

1,3-Propanediamine,N1-(3-aminopropyl)-N3-methyl- structure
16968-18-6 structure
Product Name:1,3-Propanediamine,N1-(3-aminopropyl)-N3-methyl-
CAS No:16968-18-6
MF:C7H19N3
MW:145.245861291885
CID:157338
PubChem ID:86888
Update Time:2025-04-19

1,3-Propanediamine,N1-(3-aminopropyl)-N3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,N1-(3-aminopropyl)-N3-methyl-
    • N-(3-Aminopropyl)-N'-methylpropane-1,3-diamine
    • N-(3-AMINO-PROPYL)-N′-METHYL-PROPANE-1,3-DIAMINE
    • N'-[3-(methylamino)propyl]propane-1,3-diamine
    • Einecs 241-042-1
    • 16968-18-6
    • 1,5,9-triazadecane
    • N1-(3-Aminopropyl)-N3-methyl-1,3-propanediamine
    • 1,3-Propanediamine, N-(3-aminopropyl)-N'-methyl-
    • 1,3-Propanediamine, N1-(3-aminopropyl)-N3-methyl-
    • NS00025565
    • SCHEMBL1272622
    • N-(3-Aminopropyl)-N/'-methylpropane-1,3-diamine
    • W-110448
    • AKOS006342178
    • R9M9Y9Q3C7
    • DTXSID00168735
    • Inchi: 1S/C7H19N3/c1-9-5-3-7-10-6-2-4-8/h9-10H,2-8H2,1H3
    • InChI Key: RUFPEZGNIWGNQW-UHFFFAOYSA-N
    • SMILES: N(CCCN)CCCNC

Computed Properties

  • Exact Mass: 145.15807
  • Monoisotopic Mass: 145.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 7
  • Complexity: 56.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • Density: 0.878
  • Boiling Point: 240°Cat760mmHg
  • Flash Point: 113.2°C
  • Refractive Index: 1.458
  • PSA: 50.08

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